Cas no 30753-13-0 (Benzoic acid, hydroxypropyl-)
Benzoic acid, hydroxypropyl- structure
Product Name:Benzoic acid, hydroxypropyl-
CAS No:30753-13-0
MF:C10H12O3
MW:180.200483322144
CID:1444400
PubChem ID:14642628
Update Time:2025-04-20
Benzoic acid, hydroxypropyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, hydroxypropyl-
- 2-(3-hydroxypropyl)benzoic acid
- 30753-13-0
- hydroxypropyl benzoic acid
- SCHEMBL5806456
- DTXSID00562512
-
- Inchi: 1S/C10H12O3/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6,11H,3,5,7H2,(H,12,13)
- InChI Key: ZEWXCLJYPTYVFQ-UHFFFAOYSA-N
- SMILES: OCCCC1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Benzoic acid, hydroxypropyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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